Cas no 2171415-71-5 (1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpiperidine-4-carboxylic acid)

• Product Name: 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpiperidine-4-carboxylic acid
• CAS No: 2171415-71-5
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6148218
• PubChem ID: 165459247
• Update Time: 2025-06-09

1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpiperidine-4-carboxylic acid
• EN300-1503304
• 1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]-2-methylpiperidine-4-carboxylic acid
• 2171415-71-5

• Inchi： 1S/C25H28N2O5/c1-15-13-17(24(29)30)11-12-27(15)23(28)16(2)26-25(31)32-14-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,15-17,22H,11-14H2,1-2H3,(H,26,31)(H,29,30)/t15?,16-,17?/m0/s1
• InChI Key： CVJRYDQDWLUNMR-CGZBRXJRSA-N
• SMILES： OC(C1CCN(C([C@H](C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C(C)C1)=O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpiperidine-4-carboxylic acid

Recent Advances in the Study of 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpiperidine-4-carboxylic acid (CAS: 2171415-71-5)

The compound 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpiperidine-4-carboxylic acid (CAS: 2171415-71-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of peptide-based therapeutics and has potential applications in drug discovery and development. Recent studies have focused on its synthetic pathways, biological activities, and potential therapeutic uses, making it a subject of considerable scientific interest.

One of the key areas of research involving this compound is its role in peptide synthesis. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group in its structure makes it particularly valuable for solid-phase peptide synthesis (SPPS). Researchers have optimized the synthesis of this compound to improve yield and purity, which are crucial for its application in producing high-quality peptides. Recent advancements in synthetic methodologies have demonstrated that 2171415-71-5 can be efficiently produced with minimal side reactions, thereby enhancing its utility in pharmaceutical manufacturing.

In addition to its synthetic applications, 2171415-71-5 has been investigated for its potential biological activities. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory effects on certain enzymes involved in disease pathways, such as proteases and kinases. These findings open new avenues for the development of novel therapeutics targeting conditions like cancer, inflammatory diseases, and infectious diseases. However, further in vitro and in vivo studies are required to fully elucidate its mechanism of action and therapeutic potential.

Another significant aspect of recent research is the exploration of the compound's physicochemical properties. Understanding its solubility, stability, and reactivity under various conditions is essential for its formulation and delivery in drug development. Recent studies have employed advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), to characterize the compound and ensure its quality and consistency in pharmaceutical applications.

Despite the promising findings, challenges remain in the widespread adoption of 2171415-71-5 in drug development. Issues such as scalability of synthesis, cost-effectiveness, and regulatory compliance need to be addressed to facilitate its transition from the laboratory to clinical use. Collaborative efforts between academia and industry are crucial to overcoming these hurdles and unlocking the full potential of this compound in the pharmaceutical sector.

In conclusion, the compound 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpiperidine-4-carboxylic acid (CAS: 2171415-71-5) represents a promising candidate for peptide synthesis and drug discovery. Recent research has shed light on its synthetic optimization, biological activities, and physicochemical properties, paving the way for its potential therapeutic applications. Continued investigation and collaboration will be essential to fully realize its benefits in the field of chemical biology and medicine.